Cas no 76888-68-1 (3-(Ethylamino)butan-1-ol)

• Product Name: 3-(Ethylamino)butan-1-ol
• CAS No: 76888-68-1
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD09864523
• CID: 548613
• PubChem ID: 12636119
• Update Time: 2025-06-08

3-(Ethylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylamino)butan-1-ol
• 1-Butanol,3-(ethylamino)-
• 1-Butanol,3-(ethylamino)
• 3-Aethylamino-butan-1-ol
• 3-ethylamino-1-butanol
• 3-Ethylamino-butan-1-ol
• LS-01507
• BB 0240834
• SB84212
• 76888-68-1
• AKOS016342124
• 3-(ethylamino)-1-butanol
• CS-0309163
• AKOS000321202
• 3-(ethylamino)butan-1-ol, AldrichCPR
• FT-0678963
• SCHEMBL1720055
• MFCD09864523
• EN300-1637066
• DTXSID10505192

• MDL： MFCD09864523
• Inchi： 1S/C6H15NO/c1-3-7-6(2)4-5-8/h6-8H,3-5H2,1-2H3
• InChI Key： AXCSUIBUZBQBGT-UHFFFAOYSA-N
• SMILES： OCCC(C)NCC

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.873
• Boiling Point: 185.879°C at 760 mmHg
• Flash Point: 66.978°C
• Refractive Index: 1.434
• PSA: 32.26000
• LogP: 0.75770

3-(Ethylamino)butan-1-ol Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(Ethylamino)butan-1-ol

3-(Ethylamino)butan-1-ol: An Overview of Its Properties, Applications, and Recent Research

3-(Ethylamino)butan-1-ol, also known by its CAS number 76888-68-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an ethylamino group attached to a butan-1-ol backbone. This structure endows 3-(Ethylamino)butan-1-ol with a range of chemical and physical properties that make it valuable for various applications.

The molecular formula of 3-(Ethylamino)butan-1-ol is C₆H₁₅NO, and its molecular weight is approximately 117.19 g/mol. The compound is a colorless liquid at room temperature with a mild, characteristic odor. It is soluble in water and many organic solvents, making it highly versatile for use in both laboratory and industrial settings.

In terms of its chemical properties, 3-(Ethylamino)butan-1-ol exhibits moderate basicity due to the presence of the ethylamino group. This basicity allows it to participate in various acid-base reactions, making it useful as a reagent in synthetic chemistry. Additionally, the hydroxyl group on the butanol backbone can undergo esterification, etherification, and other functional group transformations, further expanding its utility in chemical synthesis.

3-(Ethylamino)butan-1-ol has found applications in several areas of research and industry. In the pharmaceutical industry, it is used as an intermediate in the synthesis of drugs and other bioactive compounds. Its ability to form stable derivatives through functional group modifications makes it an attractive starting material for drug discovery and development processes.

In the field of biochemistry, 3-(Ethylamino)butan-1-ol has been studied for its potential biological activities. Recent research has explored its interactions with various biological systems, including enzymes and receptors. For instance, studies have shown that certain derivatives of 3-(Ethylamino)butan-1-ol exhibit inhibitory effects on specific enzymes involved in metabolic pathways, suggesting potential therapeutic applications in diseases such as diabetes and cancer.

In addition to its pharmaceutical applications, 3-(Ethylamino)butan-1-ol has been investigated for its use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of metalorganic frameworks (MOFs), which have potential uses in gas storage, catalysis, and drug delivery systems.

The environmental impact of 3-(Ethylamino)butan-1-ol is another area of ongoing research. Studies have evaluated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without causing significant environmental harm. Preliminary results indicate that it degrades relatively quickly under aerobic conditions and has low toxicity to aquatic organisms.

In conclusion, 3-(Ethylamino)butan-1-ol (CAS No. 76888-68-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure provides a foundation for diverse chemical reactions and biological interactions, making it a valuable component in both academic research and industrial processes. As research continues to uncover new properties and applications of this compound, its importance in the scientific community is likely to grow even further.